ethyl 4-(2-(1-(3,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetyl)piperazine-1-carboxylate
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Overview
Description
This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms at opposite positions in the ring . Piperazine derivatives are important in the pharmaceutical industry and are present in more than twenty classes of pharmaceuticals .
Synthesis Analysis
The synthesis of piperazine derivatives is a significant area of research in modern organic chemistry . Various intra- and intermolecular reactions can lead to the formation of substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. Piperazine derivatives can undergo a variety of reactions, including hydrogenation, cyclization, cycloaddition, annulation, and amination .Scientific Research Applications
Antimicrobial and Anticancer Applications
- Research on related pyrazole and pyrimidine derivatives has demonstrated their potential in developing antimicrobial and anticancer agents. For instance, novel pyrazole derivatives with antimicrobial and anticancer activities have been synthesized from ethyl 4-amino-3-(4-chlorophenyl)-pyrazol-5-carboxylate, indicating the significant biological activity of these compounds (Hafez, El-Gazzar, & Al-Hussain, 2016). Similarly, the synthesis of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives has shown antiproliferative activity against human cancer cell lines, highlighting the therapeutic potential of such compounds (Mallesha et al., 2012).
Synthetic Approaches to Heterocyclic Compounds
- Studies have also focused on the synthesis of heterocyclic compounds involving related chemical structures, which are of interest for their potential pharmaceutical applications. For example, the synthesis of new pyrazolo[3,4-d]pyrimidin-4-one derivatives has been reported, with tests revealing antitumor activity against specific cancer cell lines, suggesting the utility of these compounds in developing new cancer therapies (Abdellatif et al., 2014). Additionally, the development of chiral 1,4-disubstituted piperazine derivatives for chromatographic separation purposes demonstrates the chemical versatility and importance of piperazine-based structures in scientific research (Chilmonczyk et al., 2005).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
ethyl 4-[2-[1-(3,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetyl]piperazine-1-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N6O4/c1-4-32-22(31)26-9-7-25(8-10-26)19(29)13-27-14-23-20-18(21(27)30)12-24-28(20)17-6-5-15(2)16(3)11-17/h5-6,11-12,14H,4,7-10,13H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXNLORDZDMNJKF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C(=O)CN2C=NC3=C(C2=O)C=NN3C4=CC(=C(C=C4)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N6O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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